Cas no 265670-72-2 (6-Fluoro-2,3-dimethoxybenzoic acid)

6-Fluoro-2,3-dimethoxybenzoic acid structure
265670-72-2 structure
Product name:6-Fluoro-2,3-dimethoxybenzoic acid
CAS No:265670-72-2
MF:C9H9FO4
MW:200.1638
MDL:MFCD13193706
CID:239132
PubChem ID:608235

6-Fluoro-2,3-dimethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 6-Fluoro-2,3-dimethoxybenzoic acid
    • 5,6-Dimethoxy-2-fluorobenzoic acid
    • Benzoicacid, 6-fluoro-2,3-dimethoxy-
    • AC1LCX30
    • ANW-66196
    • CTK0J9614
    • RB3320
    • SureCN4501917
    • benzoic acid, 6-fluoro-2,3-dimethoxy-
    • OXYSHPNWRGUQPS-UHFFFAOYSA-N
    • 2,3-Dimethoxy-6-fluorobenzoic acid
    • 6-Fluoro-2,3-dimethoxybenzoic acid #
    • Benzoic acid, 2-fluoro-5,6-dimethoxy-
    • AB0038021
    • Y5367
    • ST240
    • EN300-173196
    • FT-0696404
    • DTXSID00345948
    • 265670-72-2
    • Z1269134364
    • J-518709
    • SCHEMBL4501917
    • AKOS016004729
    • DS-2485
    • AMY20688
    • A854578
    • CS-0061896
    • 6-Fluoro-2,3-dimethoxybenzoicacid
    • MFCD13193706
    • InChI=1/C9H9FO4/c1-13-6-4-3-5(10)7(9(11)12)8(6)14-2/h3-4H,1-2H3,(H,11,12
    • DA-07527
    • 6-Fluoro-2,3-dimethoxy-benzoic acid
    • MDL: MFCD13193706
    • Inchi: 1S/C9H9FO4/c1-13-6-4-3-5(10)7(9(11)12)8(6)14-2/h3-4H,1-2H3,(H,11,12)
    • InChI Key: OXYSHPNWRGUQPS-UHFFFAOYSA-N
    • SMILES: FC1C([H])=C([H])C(=C(C=1C(=O)O[H])OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

  • Exact Mass: 200.04847
  • Monoisotopic Mass: 200.04848693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.298±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: Not available
  • Boiling Point: Not available
  • Flash Point: Not available
  • Solubility: Slightly soluble (2.6 g/l) (25 º C),
  • PSA: 55.76
  • Vapor Pressure: Not available

6-Fluoro-2,3-dimethoxybenzoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-173196-0.05g
6-fluoro-2,3-dimethoxybenzoic acid
265670-72-2 95.0%
0.05g
$20.0 2025-03-21
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-YJ327-200mg
6-Fluoro-2,3-dimethoxybenzoic acid
265670-72-2 95+%
200mg
397.0CNY 2021-07-12
Chemenu
CM100479-5g
6-fluoro-2,3-dimethoxybenzoic acid
265670-72-2 95%
5g
$509 2024-07-28
Enamine
EN300-173196-2.5g
6-fluoro-2,3-dimethoxybenzoic acid
265670-72-2 95.0%
2.5g
$174.0 2025-03-21
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
F825875-1g
6-fluoro-2,3-dimethoxybenzoic acid
265670-72-2 ≥95%
1g
1,168.20 2021-05-17
Fluorochem
228321-5g
6-Fluoro-2,3-dimethoxybenzoic acid
265670-72-2 95%
5g
£415.00 2022-02-28
Fluorochem
228321-1g
6-Fluoro-2,3-dimethoxybenzoic acid
265670-72-2 95%
1g
£139.00 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-YJ327-50mg
6-Fluoro-2,3-dimethoxybenzoic acid
265670-72-2 95+%
50mg
192.0CNY 2021-07-12
Matrix Scientific
095513-1g
6-Fluoro-2,3-dimethoxybenzoic acid, 95+%
265670-72-2 95+%
1g
$398.00 2023-09-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-YJ327-250mg
6-Fluoro-2,3-dimethoxybenzoic acid
265670-72-2 95+%
250mg
830CNY 2021-05-08

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(CAS:265670-72-2)6-Fluoro-2,3-dimethoxybenzoic acid
A854578
Purity:99%
Quantity:5g
Price ($):292.0